N,N-diethyl-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide

• IUPAC Name: N,N-diethyl-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H19N3OS/c1-4-17(5-2)13(18)9-19-14-15-11-7-6-10(3)8-12(11)16-14/h6-8H,4-5,9H2,1-3H3,(H,15,16)
• InChI Key: BXMKPSYLZXIPTE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NC2=C(N1)C=C(C=C2)C
• Molecular Formula: C14H19N3OS
• Molecular Weight: 277.39 g/mol

Description

N,N-diethyl-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide, also known as DBM-TA, is a thioacetamide derivative that has been studied extensively for its potential therapeutic applications. This compound has been shown to have a range of biochemical and physiological effects, making it a promising avenue for further research.

Mechanism of Action

The exact mechanism of action of N,N-diethyl-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide is not fully understood, but it is thought to act by inhibiting various signaling pathways involved in cancer cell growth and inflammation. Specifically, it has been shown to inhibit the NF-κB pathway, which is a key regulator of inflammation and cancer cell survival.
Biochemical and Physiological Effects:
N,N-diethyl-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has been shown to have a range of biochemical and physiological effects. In addition to its anticancer and anti-inflammatory properties, it has also been shown to have antioxidant and neuroprotective effects. It has also been shown to modulate the expression of various genes involved in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One of the major advantages of N,N-diethyl-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide is its relatively simple synthesis process, making it a viable option for laboratory experiments. Additionally, its broad range of potential applications makes it a promising avenue for further research. However, there are also limitations to its use, including potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are numerous avenues for future research on N,N-diethyl-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide. One area of interest is its potential as an anticancer agent, with further studies needed to fully understand its mechanism of action and potential therapeutic applications. Other areas of interest include its potential as an anti-inflammatory and neuroprotective agent, as well as its potential for use in combination with other drugs to enhance their efficacy. Overall, N,N-diethyl-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide is a promising compound with a range of potential applications, making it an exciting area of research for scientists in a variety of fields.

Synthesis Methods

N,N-diethyl-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide can be synthesized through a multistep process involving the reaction of 2-mercaptobenzimidazole with diethyl chloroacetate, followed by further chemical modifications. The synthesis of this compound has been well studied and is relatively straightforward, making it a viable option for laboratory experiments.

Scientific Research Applications

N,N-diethyl-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has been the subject of numerous scientific studies, with researchers investigating its potential applications in a variety of fields. One area of interest has been its potential as an anticancer agent, with studies showing that it can induce apoptosis in cancer cells. Other studies have focused on its potential as an anti-inflammatory agent, with promising results in animal models.